Cas no 951895-97-9 (2-(4-methylphenyl)sulfanyl-3-phenylpropanoic acid)

• Product Name: 2-(4-methylphenyl)sulfanyl-3-phenylpropanoic acid
• CAS No: 951895-97-9
• MF: C₁₆H₁₆O₂S
• MW: 272.362043380737
• CID: 5431793
• Update Time: 2025-06-08

2-(4-methylphenyl)sulfanyl-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-methylphenyl)sulfanyl]-3-phenylpropanoic acid
• Benzenepropanoic acid, α-[(4-methylphenyl)thio]-
• 2-(4-methylphenyl)sulfanyl-3-phenylpropanoic acid

• Inchi： 1S/C16H16O2S/c1-12-7-9-14(10-8-12)19-15(16(17)18)11-13-5-3-2-4-6-13/h2-10,15H,11H2,1H3,(H,17,18)
• InChI Key： JZLJWNGGZNBHHR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(SC1=CC=C(C)C=C1)CC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(4-methylphenyl)sulfanyl-3-phenylpropanoic acid

Introduction to 2-(4-methylphenyl)sulfanyl-3-phenylpropanoic acid (CAS No. 951895-97-9)

2-(4-methylphenyl)sulfanyl-3-phenylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 951895-97-9, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfanyl-substituted carboxylic acids, featuring a unique structural framework that combines aromatic rings with functional groups known for their potential biological activity. The presence of both phenyl and sulfanyl moieties in its molecular structure suggests a rich chemical reactivity, making it a valuable scaffold for further derivatization and exploration in drug discovery.

The molecular formula of 2-(4-methylphenyl)sulfanyl-3-phenylpropanoic acid can be expressed as C₁₇H₁₉OS, reflecting its composition of carbon, hydrogen, oxygen, and sulfur atoms. The compound's structure includes a propionic acid backbone substituted with two phenyl groups at the 2nd and 3rd positions relative to the carboxylic acid moiety. The sulfanyl group is attached to the 4-methylphenyl ring, introducing a polar and potentially hydrogen-bonding capability that could influence its interactions with biological targets.

In recent years, there has been a growing interest in designing molecules that incorporate sulfanyl groups due to their ability to modulate enzyme activity and receptor binding. The sulfanyl moiety in 2-(4-methylphenyl)sulfanyl-3-phenylpropanoic acid may contribute to its potential pharmacological properties by engaging in specific interactions with proteins or nucleic acids. This characteristic makes the compound a promising candidate for further investigation in the development of novel therapeutic agents.

The synthesis of 2-(4-methylphenyl)sulfanyl-3-phenylpropanoic acid involves multi-step organic reactions, typically starting from readily available aromatic precursors. Key synthetic strategies may include Suzuki-Miyaura cross-coupling reactions for forming the phenyl rings, followed by sulfanylation and carboxylation steps to introduce the functional groups. Advanced techniques such as palladium-catalyzed coupling and transition-metal-mediated transformations are often employed to achieve high yields and purity levels required for pharmaceutical applications.

One of the most compelling aspects of 2-(4-methylphenyl)sulfanyl-3-phenylpropanoic acid is its potential role as an intermediate in the synthesis of more complex drug molecules. Researchers have been exploring derivatives of this compound to evaluate their biological activity across various disease models. Preliminary studies suggest that modifications to the phenyl rings or the sulfanyl group could enhance binding affinity or selectivity for specific targets. For instance, computational modeling has been used to predict how different substituents might affect the compound's interaction with enzymes or receptors, providing insights into its pharmacokinetic behavior.

The pharmaceutical industry has long been interested in carboxylic acid derivatives due to their versatility in drug design. The carboxylic acid group in 2-(4-methylphenyl)sulfanyl-3-phenylpropanoic acid serves as a key functional handle for further chemical modifications, allowing for the attachment of other pharmacophores or bioisosteres. This flexibility is particularly valuable when designing molecules intended for oral administration, where solubility and metabolic stability are critical factors.

Recent advancements in analytical chemistry have enabled more precise characterization of compounds like 2-(4-methylphenyl)sulfanyl-3-phenylpropanoic acid. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed structural information essential for confirming molecular identity and purity. These methods are crucial for ensuring that synthesized compounds meet the stringent standards required for preclinical and clinical studies.

The potential applications of 2-(4-methylphenyl)sulfanyl-3-phenylpropanoic acid extend beyond traditional small-molecule drug development. Its unique structural features make it an attractive candidate for use in material science applications, such as functional polymers or liquid crystals, where sulfanyl-containing compounds can impart specific properties like thermal stability or conductivity. Additionally, research into bioconjugation strategies may explore how this compound can be linked to biomolecules like peptides or antibodies for targeted therapies.

In conclusion, 2-(4-methylphenyl)sulfanyl-3-phenylpropanoic acid (CAS No. 951895-97-9) represents a significant area of interest in synthetic chemistry and pharmaceutical research. Its complex structure offers numerous opportunities for functionalization, making it a versatile building block for developing novel therapeutics. As scientific understanding advances, further exploration into its biological activity and synthetic pathways will undoubtedly yield valuable insights into its potential applications across multiple disciplines.